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Compound of Interest

Compound Name: Ruthenium(III) chloride trihydrate

Cat. No.: B076067 Get Quote

CAS Number: 13815-94-6

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ruthenium(III) chloride trihydrate
(RuCl₃·3H₂O), a versatile coordination compound with significant applications in catalysis,

materials science, and burgeoning potential in medicinal chemistry. This document

consolidates key chemical and physical data, detailed experimental protocols for its primary

applications, and an exploration of its biological activities, including its influence on cellular

signaling pathways.

Chemical and Physical Properties
Ruthenium(III) chloride trihydrate is a dark brown or black crystalline solid. It is a key starting

material in ruthenium chemistry due to its accessibility and reactivity.[1] The hydrated form is

soluble in water, ethanol, and acetone, while the anhydrous form is insoluble.[2]

Table 1: Physical and Chemical Properties of Ruthenium(III) Chloride Trihydrate
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Property Value Source(s)

Molecular Formula RuCl₃·3H₂O [3][4]

Molecular Weight 261.47 g/mol [3][5]

Appearance
Dark brown to black crystalline

solid
[4][6]

Melting Point >300 °C (decomposes) [7]

Density 3.11 g/cm³ [7]

Solubility
Soluble in water, ethanol,

acetone
[2]

Storage Temperature
Room Temperature, under

inert atmosphere
[5]

Table 2: Spectroscopic and Magnetic Properties

Property Value/Description Source(s)

UV-Vis Absorbance
Appears around 360 nm in HCl

solutions.
[8]

Magnetic Susceptibility (χ)
+1998.0·10⁻⁶ cm³/mol (for

anhydrous α-RuCl₃)
[1]

FTIR Spectroscopy

Bands corresponding to Ru-Cl

stretching are observed. For a

related complex,

[{RuCl₃(dppb)}₂(µ-4,4'-bipy)],

ν(Ru-Cl) bands appear at 335

and 241 cm⁻¹.

[9]

Experimental Protocols
Ruthenium(III) chloride trihydrate is a precursor for a wide range of catalysts and is used

directly in several organic transformations.
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Synthesis of
Dichlorotris(triphenylphosphine)ruthenium(II)
[RuCl₂(PPh₃)₃]
This complex is a versatile catalyst for reactions such as hydrogenation.[10]

Experimental Workflow:
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Synthesis of RuCl₂(PPh₃)₃

Charge a three-necked flask with RuCl₃·3H₂O and methanol.

Reflux the solution under nitrogen for 5 minutes.

Cool to room temperature and add triphenylphosphine.

Reflux the brown solution under nitrogen for 2.5 hours.
A brown precipitate forms.

Cool the reaction mixture and purge with nitrogen.

Collect the precipitate by gravity filtration in a glove box.

Wash the solid with diethyl ether.

Store the brown solid in the glove box.

Click to download full resolution via product page

Caption: Workflow for the synthesis of RuCl₂(PPh₃)₃.
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Detailed Protocol:[11]

Charge a 100 mL three-necked round-bottom flask with 2.00 x 10⁻³ moles of Ruthenium(III)
chloride trihydrate, a stir bar, and methanol.

Reflux this solution under a nitrogen atmosphere for 5 minutes in a sand bath.

Allow the reaction mixture to cool to room temperature.

Add 1.20 x 10⁻² moles of triphenylphosphine to the reaction mixture.

Reflux the resulting brown solution under nitrogen for 2.5 hours, during which a brown

precipitate will form.

After cooling to room temperature, purge the flask with nitrogen.

Transfer the setup to a glove box and collect the precipitate by gravity filtration.

Wash the resulting brown solid with three 15 mL portions of diethyl ether.

Store the final product, RuCl₂(PPh₃)₃, in the glove box.

Ruthenium-Catalyzed Oxidation of Alcohols
Ruthenium(III) chloride trihydrate can catalyze the oxidation of primary and secondary

alcohols to carboxylic acids and ketones, respectively.
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RuCl₃-Catalyzed Alcohol Oxidation

Combine RuCl₃ (1.0 mol%), TCCA (1.0 equiv), n-Bu₄NBr (2.0 mol%), and K₂CO₃ (3.0 equiv).

Add the alcohol substrate.

Use a 1:1 mixture of MeCN/H₂O as the solvent.

Maintain the reaction temperature at 25-45 °C.

Monitor the reaction for the formation of carboxylic acid (from primary alcohol) or ketone (from secondary alcohol).

Click to download full resolution via product page

Caption: General workflow for the oxidation of alcohols using RuCl₃.

Detailed Protocol for Oxidation of a Primary Alcohol to a Carboxylic Acid:[12]

In a reaction vessel, combine the primary alcohol, catalytic Ruthenium(III) chloride (1.0 mol

%), stoichiometric trichloroisocyanuric acid (TCCA, 1.0 equivalent), tetra-n-butylammonium

bromide (n-Bu₄NBr, 2.0 mol %), and potassium carbonate (K₂CO₃, 3.0 equivalents).

Add a 1:1 mixture of acetonitrile (MeCN) and water (H₂O) as the solvent.

Stir the reaction mixture at a temperature between 25-45 °C.
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Monitor the progress of the reaction by appropriate analytical techniques (e.g., TLC, GC-MS)

until the starting material is consumed.

Upon completion, perform a suitable work-up procedure to isolate the carboxylic acid

product.

Synthesis of a First-Generation Grubbs Catalyst
Ruthenium(III) chloride trihydrate is the starting material for the synthesis of various olefin

metathesis catalysts, including the first-generation Grubbs catalyst.

Experimental Workflow:

Grubbs Catalyst Synthesis

React RuCl₃·nH₂O with a substituted cyclohexadiene in an alcohol to form [RuX₂(p-cymene)]₂.

React the product from step A with 1,5-cyclooctadiene (COD) and a weak base in an alcohol to yield Ru(p-cymene)(COD).

React the product from step B with tricyclohexylphosphine (PCy₃) and PhCHCl₂ in a hydrocarbon solvent.

Isolate the first-generation Grubbs catalyst, RuCl₂(=CHPh)(PCy₃)₂.

Click to download full resolution via product page

Caption: Synthetic route to a first-generation Grubbs catalyst.

Detailed Protocol:[13][14] Note: This is a multi-step synthesis, and each step requires careful

execution under inert atmosphere conditions.
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Synthesis of [RuCl₂(p-cymene)]₂: React Ruthenium(III) chloride trihydrate with a

substituted cyclohexadiene (e.g., α-phellandrene) in an alcohol solvent (e.g., ethanol) with

heating to produce the dimeric ruthenium(II) complex.

Synthesis of Ru(p-cymene)(COD): The resulting [RuCl₂(p-cymene)]₂ is then reacted with 1,5-

cyclooctadiene (COD) in the presence of a weak base in an alcohol solvent to yield the zero-

valent ruthenium complex.

Synthesis of RuCl₂(=CHPh)(PCy₃)₂: Finally, the Ru(p-cymene)(COD) complex is reacted with

tricyclohexylphosphine (PCy₃) and dichlorophenylmethane (PhCHCl₂) in an inert

hydrocarbon solvent to afford the first-generation Grubbs catalyst.

Biological Activity and Signaling Pathways
While Ruthenium(III) chloride trihydrate itself is primarily a precursor, the resulting

ruthenium-based complexes have shown significant promise as anticancer agents, often

exhibiting different mechanisms of action compared to platinum-based drugs.[15]

Induction of Apoptosis and Cell Cycle Arrest
Ruthenium complexes have been demonstrated to induce apoptosis (programmed cell death)

and cause cell cycle arrest in various cancer cell lines. For instance, a cis-

(dichloro)tetramineruthenium(III) chloride complex was shown to induce apoptosis in human

lung carcinoma cells (A549) and murine sarcoma 180 cells.[15][16] This is often characterized

by an increase in the sub-G1 cell population in flow cytometry analysis and the activation of

caspases.[16][17]

Signaling Pathway for Ruthenium-Induced Apoptosis:
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Caption: Simplified pathway of Ruthenium-induced apoptosis.

Modulation of MAPK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK) signaling pathway is a crucial regulator of cell

proliferation, differentiation, and survival. Some ruthenium complexes have been shown to

exert their anticancer effects by modulating this pathway, although the specific effects can vary

depending on the complex and the cell line.

Logical Relationship in MAPK Pathway Modulation:
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Caption: Ruthenium complex modulation of the MAPK pathway.

Safety Information
Ruthenium(III) chloride trihydrate is a hazardous substance and should be handled with

appropriate safety precautions.

Table 3: GHS Hazard Information

Hazard Class Pictogram Signal Word Hazard Statement

Skin

Corrosion/Irritation,

Category 1B

alt text Danger

H314: Causes severe

skin burns and eye

damage.

Precautionary Statements:[3]

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.
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P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P310: Immediately call a POISON CENTER or doctor/physician.

Always consult the Safety Data Sheet (SDS) for complete and up-to-date safety information

before handling this compound.

Conclusion
Ruthenium(III) chloride trihydrate is a cornerstone of modern ruthenium chemistry. Its utility

as a catalyst and a precursor to more complex catalytic and medicinal compounds is well-

established. For researchers in organic synthesis, materials science, and drug development, a

thorough understanding of its properties, handling, and reaction methodologies is essential for

innovation. The continued exploration of ruthenium-based compounds, originating from this

versatile starting material, holds significant promise for the development of novel therapeutics

and more efficient chemical processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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